Cas no 86864-17-7 (Benzonitrile, 4-(1-benzoyl-3-oxo-3-phenylpropyl)-)

Benzonitrile, 4-(1-benzoyl-3-oxo-3-phenylpropyl)- structure
86864-17-7 structure
Product Name:Benzonitrile, 4-(1-benzoyl-3-oxo-3-phenylpropyl)-
CAS No:86864-17-7
MF:C23H17NO2
MW:339.386585950851
CID:660329
PubChem ID:13223975
Update Time:2025-04-19

Benzonitrile, 4-(1-benzoyl-3-oxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(1-benzoyl-3-oxo-3-phenylpropyl)-
    • 4-(1,4-dioxo-1,4-diphenylbutan-2-yl)benzonitrile
    • DTXSID20529809
    • 86864-17-7
    • Inchi: 1S/C23H17NO2/c24-16-17-11-13-18(14-12-17)21(23(26)20-9-5-2-6-10-20)15-22(25)19-7-3-1-4-8-19/h1-14,21H,15H2
    • InChI Key: KRTGHYYXVAMQNQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C(C1C=CC(C#N)=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 339.125928785g/mol
  • Monoisotopic Mass: 339.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 57.9Ų
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